Cas no 1803897-41-7 (7-Formyl-1H-benzimidazole-4-carbonyl chloride)

• Product Name: 7-Formyl-1H-benzimidazole-4-carbonyl chloride
• CAS No: 1803897-41-7
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 4825168
• Update Time: 2025-06-23

7-Formyl-1H-benzimidazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Formyl-1H-benzimidazole-4-carbonyl chloride

• Inchi： 1S/C9H5ClN2O2/c10-9(14)6-2-1-5(3-13)7-8(6)12-4-11-7/h1-4H,(H,11,12)
• InChI Key： GKGDWDRZNKPISE-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C=O)C2=C1NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Additional information on 7-Formyl-1H-benzimidazole-4-carbonyl chloride

7-Formyl-1H-benzimidazole-4-carbonyl chloride: A Comprehensive Overview

The compound 7-Formyl-1H-benzimidazole-4-carbonyl chloride, identified by the CAS number 1803897-41-7, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is a derivative of benzimidazole, a heterocyclic aromatic compound, which has been extensively studied for its unique chemical properties and applications in drug design, material synthesis, and catalysis. The presence of the formyl group at the 7-position and the carbonyl chloride group at the 4-position introduces additional functional diversity, making this compound particularly interesting for researchers.

Recent studies have highlighted the importance of benzimidazole derivatives in medicinal chemistry due to their ability to act as scaffolds for drug molecules. The benzimidazole core is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability and target binding. The introduction of the formyl group at the 7-position further enhances the compound's reactivity and selectivity, making it a valuable intermediate in organic synthesis. Additionally, the carbonyl chloride group at the 4-position allows for easy functionalization, enabling researchers to attach various substituents to tailor the compound's properties for specific applications.

In terms of synthesis, the preparation of 7-Formyl-1H-benzimidazole-4-carbonyl chloride typically involves multi-step organic reactions. The starting material is often a substituted benzimidazole derivative, which undergoes oxidation or substitution reactions to introduce the desired functional groups. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, recent advancements in catalytic systems have enabled more efficient formation of the carbonyl chloride group, reducing reaction times and minimizing byproducts.

The application of this compound extends beyond traditional organic synthesis. In drug discovery, it has been utilized as a building block for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Its ability to form stable complexes with metal ions has also made it a candidate for metalloenzyme mimics and catalysts in asymmetric synthesis. Furthermore, in materials science, this compound has shown promise as a precursor for constructing advanced materials with tailored electronic properties.

From an environmental perspective, understanding the stability and degradation pathways of 7-Formyl-1H-benzimidazole-4-carbonyl chloride is crucial for its safe handling and disposal. Recent studies have focused on its behavior under various environmental conditions, including aqueous solutions and soil systems. These investigations aim to assess its potential impact on ecosystems and develop strategies for minimizing ecological risks associated with its use.

In conclusion, 7-Formyl-1H-benzimidazole-4-carbonyl chloride, CAS number 1803897-41-7, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.